Cas no 59059-42-6 (Benzaldehyde, 2-butyl-)
Benzaldehyde, 2-butyl- structure
Product Name:Benzaldehyde, 2-butyl-
CAS No:59059-42-6
MF:C11H14O
MW:162.228263378143
CID:340009
PubChem ID:12515981
Update Time:2025-04-19
Benzaldehyde, 2-butyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 2-butyl-
- 2-butylbenzaldehyde
- DTXSID60501043
- IIBAAYFFTSJSFH-UHFFFAOYSA-N
- 59059-42-6
- SCHEMBL266417
- 2-butyl-benzaldehyde
-
- Inchi: 1S/C11H14O/c1-2-3-6-10-7-4-5-8-11(10)9-12/h4-5,7-9H,2-3,6H2,1H3
- InChI Key: IIBAAYFFTSJSFH-UHFFFAOYSA-N
- SMILES: O=CC1C=CC=CC=1CCCC
Computed Properties
- Exact Mass: 162.10452
- Monoisotopic Mass: 162.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Benzaldehyde, 2-butyl- Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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